Cas no 2171860-45-8 (2-(4-chloro-3-methylphenyl)ethanethioamide)

• Product Name: 2-(4-chloro-3-methylphenyl)ethanethioamide
• CAS No: 2171860-45-8
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• CID: 6492310
• PubChem ID: 155716194
• Update Time: 2025-06-26

2-(4-chloro-3-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)ethanethioamide
• EN300-1282992
• 2171860-45-8

• Inchi： 1S/C9H10ClNS/c1-6-4-7(5-9(11)12)2-3-8(6)10/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： GWBICQNQDDRZNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(N)=S

Computed Properties

• Exact Mass: 199.0222482g/mol
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(4-chloro-3-methylphenyl)ethanethioamide

Introduction to 2-(4-chloro-3-methylphenyl)ethanethioamide (CAS No. 2171860-45-8)

2-(4-chloro-3-methylphenyl)ethanethioamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171860-45-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 2-(4-chloro-3-methylphenyl)ethanethioamide, particularly the presence of a chloro-substituted aromatic ring and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-(4-chloro-3-methylphenyl)ethanethioamide consists of an ethanethioamide functional group attached to a phenyl ring that is substituted with both a chloro group at the 4-position and a methyl group at the 3-position. This specific substitution pattern enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for its potential therapeutic applications. The chloro group, in particular, is known to influence the electronic properties of the aromatic ring, thereby affecting the compound's binding affinity and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of thioamide derivatives due to their broad spectrum of biological activities. Studies have demonstrated that thioamides can serve as effective intermediates in the synthesis of various bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer properties. The compound 2-(4-chloro-3-methylphenyl)ethanethioamide has been investigated for its possible role in modulating key biological pathways associated with these therapeutic areas.

One of the most compelling aspects of 2-(4-chloro-3-methylphenyl)ethanethioamide is its versatility as a chemical scaffold. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups on the aromatic ring allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, additional modifications can be made to enhance its solubility, improve its bioavailability, or target specific disease-related pathways more effectively.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-(4-chloro-3-methylphenyl)ethanethioamide and biological targets. These studies have revealed that the compound can bind to various enzymes and receptors with high affinity, suggesting its potential as a lead compound for drug development. For example, preliminary investigations have shown that it may interact with enzymes involved in inflammation and oxidative stress pathways, which are implicated in several chronic diseases.

The synthesis of 2-(4-chloro-3-methylphenyl)ethanethioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by condensation steps to introduce the thioamide group. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its pharmacological potential, 2-(4-chloro-3-methylphenyl)ethanethioamide has also been explored for its chemical reactivity in various transformations. Its thioamide moiety can participate in reactions such as nucleophilic addition, oxidation, and cyclization, which are useful for constructing more complex molecular architectures. These chemical properties make it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

The safety profile of 2-(4-chloro-3-methylphenyl)ethanethioamide is another critical aspect that has been evaluated through in vitro studies. Initial toxicity assessments have shown that the compound exhibits moderate solubility in aqueous media and moderate bioavailability when administered orally. These characteristics suggest that it may require further optimization to enhance its pharmacokinetic properties before moving into clinical trials.

Future research directions involving 2-(4-chloro-3-methylphenyl)ethanethioamide include exploring its mechanism of action in detail and identifying potential side effects associated with its use. Preclinical studies are planned to evaluate its efficacy in animal models of inflammation and cancer, which could provide valuable insights into its therapeutic potential. Additionally, efforts are underway to develop more efficient synthetic routes that minimize waste and improve scalability.

The integration of high-throughput screening technologies has also opened new avenues for discovering new applications of 2-(4-chloro-3-methylphenyl)ethanethioamide. By systematically testing large libraries of compounds against various biological targets, researchers can identify novel interactions and functionalities that might not be apparent through traditional methods. This approach has already led to several breakthroughs in drug discovery and is expected to contribute significantly to the development of new therapeutic agents based on this compound.

In conclusion,2-(4-chloro-3-methylphenyl)ethanethioamide (CAS No. 2171860-45-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and biological potential. Its versatility as a chemical scaffold, combined with recent advances in synthetic chemistry and computational biology, positions it as a valuable asset in the quest for novel therapeutic interventions.